Cas no 102-61-4 (Pinosylvin)
Pinosylvin structure
Product Name:Pinosylvin
Pinosylvin Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol,5-(2-phenylethenyl)-
- pinosylvin
- C01745
- trans-pinosylvin
- Spectrum_000651
- 5-(2-phenylethenyl)benzene-1,3-diol
- 5-(2-phenylethenyl)-1,3-benzenediol
- KBio3_001253
- DivK1c_006171
- AKOS030228172
- KBioGR_002207
- Spectrum3_000197
- Spectrum2_000193
- Spectrum4_001514
- UNII-75IT683K8W
- KBio1_001115
- SPBio_000145
- KBio2_001131
- FT-0655329
- SpecPlus_000075
- Resorcinol, 5-styryl-
- KBio2_003699
- 75IT683K8W
- 5-Styrylresorcinol
- KBioSS_001131
- YCVPRTHEGLPYPB-UHFFFAOYSA-N
- 3,5-Dihydroxystilbene
- KBio2_006267
- Pinosylvin
-
- Inchi: InChI=1S/C14H12O2/c15-13-8-12(9-14(16)10-13)7-6-11-4-2-1-3-5-11/h1-10,15-16H/b7-6+
- InChI Key: YCVPRTHEGLPYPB-VOTSOKGWSA-N
- SMILES: OC1C=C(C=C(C=1)/C=C/C1C=CC=CC=1)O
Computed Properties
- Exact Mass: 212.08373g/mol
- Monoisotopic Mass: 212.08373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 212.24g/mol
- XLogP3: 3.5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.203
- Boiling Point: 412.5°Cat760mmHg
- Flash Point: 200°C
Pinosylvin Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
102-61-4 (Pinosylvin) Related Products
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- 61434-67-1(cis-Resveratrol)
- 637776-83-1(5-[(E)-2-(3,4,5-Trihydroxyphenyl)ethenyl]benzene-1,2,3-triol)
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